Cas no 2138065-60-6 (2-methyl-2-(2-methyl-2H-indazol-3-yl)propanoic acid)

• Product Name: 2-methyl-2-(2-methyl-2H-indazol-3-yl)propanoic acid
• CAS No: 2138065-60-6
• MF: C₁₂H₁₄N₂O₂
• MW: 218.251762866974
• CID: 5990165
• PubChem ID: 165874787
• Update Time: 2025-10-28

2-methyl-2-(2-methyl-2H-indazol-3-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-methyl-2-(2-methyl-2H-indazol-3-yl)propanoic acid
• EN300-1139681
• 2138065-60-6

• Inchi： 1S/C12H14N2O2/c1-12(2,11(15)16)10-8-6-4-5-7-9(8)13-14(10)3/h4-7H,1-3H3,(H,15,16)
• InChI Key： QWIFPNVGTSSZAA-UHFFFAOYSA-N
• SMILES： OC(C(C)(C)C1=C2C=CC=CC2=NN1C)=O

Computed Properties

• Exact Mass: 218.105527694g/mol
• Monoisotopic Mass: 218.105527694g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 291
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 55.1Ų

Additional information on 2-methyl-2-(2-methyl-2H-indazol-3-yl)propanoic acid

Introduction to 2-methyl-2-(2-methyl-2H-indazol-3-yl)propanoic acid (CAS No. 2138065-60-6)

2-methyl-2-(2-methyl-2H-indazol-3-yl)propanoic acid, identified by its Chemical Abstracts Service (CAS) number 2138065-60-6, is a compound of significant interest in the field of pharmaceutical chemistry and bioorganic synthesis. This molecule, featuring a unique structural motif combining a propanoic acid moiety with a methyl-substituted indazolyl group, has garnered attention due to its potential applications in the development of novel therapeutic agents. The structural framework of this compound not only underscores its synthetic versatility but also hints at its utility in modulating biological pathways, particularly those involving enzyme inhibition and receptor interaction.

The indazolyl component of 2-methyl-2-(2-methyl-2H-indazol-3-yl)propanoic acid is a heterocyclic aromatic ring system that is widely recognized for its presence in numerous pharmacologically active molecules. Indazoles, in general, exhibit a broad spectrum of biological activities, including anti-inflammatory, antimicrobial, and anticancer properties. The presence of a methyl group at the 3-position of the indazole ring further enhances its pharmacological profile by influencing electronic and steric properties, which can be critical for binding affinity and selectivity. This structural feature has been leveraged in the design of molecules targeting specific enzymes and receptors implicated in various diseases.

Recent advancements in medicinal chemistry have highlighted the importance of 2-methyl-2-(2-methyl-2H-indazol-3-yl)propanoic acid as a building block for the synthesis of more complex drug candidates. Its ability to serve as a scaffold allows chemists to explore diverse chemical modifications while retaining key pharmacophoric elements necessary for biological activity. For instance, derivatives of this compound have been investigated for their potential role in inhibiting kinases and other enzymes involved in signal transduction pathways. The propanoic acid side chain provides a handle for further functionalization, enabling the introduction of additional pharmacological motifs such as hydroxyl or carboxylic acid groups to enhance solubility and metabolic stability.

In the realm of drug discovery, the synthesis and characterization of 2-methyl-2-(2-methyl-2H-indazol-3-yl)propanoic acid have been facilitated by modern synthetic methodologies. Techniques such as palladium-catalyzed cross-coupling reactions and transition-metal-mediated transformations have enabled the efficient construction of its complex framework. These synthetic strategies not only improve yield and purity but also allow for the introduction of chiral centers, which are often essential for achieving enantiopure pharmaceuticals with optimal biological activity. The growing body of literature on this compound underscores its potential as a precursor for next-generation therapeutics.

The biological evaluation of 2-methyl-2-(2-methyl-2H-indazol-3-yl)propanoic acid has revealed promising interactions with various targets. Studies have demonstrated its ability to modulate the activity of enzymes such as cyclin-dependent kinases (CDKs), which are known to play crucial roles in cell cycle regulation and are frequently dysregulated in cancerous cells. Additionally, derivatives of this compound have shown inhibitory effects on Janus kinases (JAKs), which are implicated in inflammatory responses and autoimmune diseases. These findings align with the broader trend in drug development towards targeting aberrant signaling pathways with high specificity.

The pharmacokinetic properties of 2-methyl-2-(2-methyl-2H-indazol-3-yl)propanoic acid are also under investigation to ensure its suitability for clinical applications. Factors such as oral bioavailability, metabolic stability, and excretion pathways are critical considerations when evaluating a compound's potential as a drug candidate. Preliminary studies suggest that modifications to the propanoic acid moiety can significantly impact these properties, offering opportunities to optimize pharmacokinetic profiles through structure-based design principles.

From a computational chemistry perspective, virtual screening and molecular docking studies have been employed to explore the binding interactions between 2-methyl-2-(2-methyl-2H-indazol-3-yl)propanoic acid and its target proteins. These computational approaches provide valuable insights into binding affinities, binding modes, and potential side effects, thereby accelerating the drug discovery process. By integrating experimental data with computational modeling, researchers can refine their understanding of how this compound interacts with biological systems at both molecular and cellular levels.

The future directions for research on CAS No 2138065-60-6, or (CAS No 2138065606) as it is sometimes referred to informally among researchers, include exploring its role in combination therapies. Given its multifaceted interactions with different biological targets, it may serve as an effective component in synergistic treatment regimens designed to overcome resistance mechanisms or enhance therapeutic efficacy. Furthermore, investigating its potential as an adjuvant or prodrug could open new avenues for treating complex diseases that require targeted interventions.

In conclusion,(CAS no 2138065606) represents a promising compound with diverse applications in pharmaceutical research and development. Its unique structural features combined with preliminary biological activity make it an attractive candidate for further exploration into novel therapeutic strategies. As our understanding of disease mechanisms continues to evolve,(the CAS no 2138065606) may play an integral role in addressing unmet medical needs through innovative chemical biology approaches.